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Compound of Interest

Compound Name: Methyl 2-fluoroacrylate

Cat. No.: B1586471 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 2-fluoroacrylate Monomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl 2-fluoroacrylate (MFA), a key monomer in the synthesis of advanced fluorinated

polymers and a valuable intermediate in pharmaceutical development. The unique properties

conferred by the fluorine atom at the α-position make it a compound of significant interest for

creating materials with enhanced chemical resistance, thermal stability, and specific optical

properties.

Core Physical and Chemical Properties
Methyl 2-fluoroacrylate is a colorless to pale yellow liquid.[1] It is often supplied with a

stabilizer, such as Butylated Hydroxytoluene (BHT), to prevent spontaneous polymerization

during storage and handling.[2] Key physical data are summarized in the table below.

Table 1: Summary of Physical Properties of Methyl 2-fluoroacrylate
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Property Value Notes

Molecular Formula C₄H₅FO₂ [2][3]

Molecular Weight 104.08 g/mol [2][3][4]

Appearance
Colorless to pale yellow,

transparent liquid
[2][3]

Density 1.057 - 1.12 g/cm³

Values are typically reported at

20°C. The range reflects data

from different sources.[2][3][5]

Boiling Point 91 °C

Reported at 750 mmHg.[2][3] A

range of 75.9°C–94°C has also

been noted, likely dependent

on purity and pressure.[5]

Melting Point -42 °C [3]

Refractive Index (n_D²⁰) 1.39
Measured at 20°C using the

sodium D-line.[2][3]

Solubility Slightly soluble in water.

Soluble in many common

organic solvents, though

quantitative data is limited.[3]

[6]

Purity ≥ 98% (by GC)
Commercially available purity.

[2]

Flash Point 1 °C [7]

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for the application and quality control of

Methyl 2-fluoroacrylate. The following sections detail the standard methodologies for

measuring the key parameters listed above.

Density Measurement
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Density is a fundamental property used to confirm the identity and purity of the monomer. It is

defined as mass per unit volume.

Methodology: Pycnometer Method (Based on ASTM D891)

Preparation: A clean, dry, and calibrated pycnometer (a glass flask of a specific, known

volume) is weighed empty (m_p).

Sample Filling: The pycnometer is filled with Methyl 2-fluoroacrylate, taking care to avoid

air bubbles. The temperature of the sample is allowed to equilibrate to a standard

temperature, typically 20°C, in a temperature-controlled water bath.

Volume Adjustment: The volume is precisely adjusted to the calibration mark of the

pycnometer. Any excess liquid is carefully removed.

Weighing: The filled pycnometer is weighed to obtain the total mass (m_total).

Calculation: The mass of the monomer is calculated (m_m = m_total - m_p). Density (ρ) is

then determined using the known volume of the pycnometer (V_p): ρ = m_m / V_p

Boiling Point Determination
The boiling point is a key indicator of purity. For a pure compound, the boiling point should be a

sharp, constant temperature at a given pressure.

Methodology: Distillation Method (Based on OECD Guideline 103)

Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling

flask, a condenser, a thermometer, and a receiving flask.[8][9]

Sample Preparation: Approximately 5-10 mL of Methyl 2-fluoroacrylate is placed in the

distilling flask along with a few boiling chips to ensure smooth boiling.[9]

Heating: The flask is gently heated. The temperature of the vapor is monitored with a

thermometer, ensuring the bulb is positioned just below the side arm of the condenser to

accurately measure the temperature of the distilling vapor.[9]
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Observation: The temperature is recorded when the liquid is actively boiling and a stable ring

of condensing vapor is observed on the thermometer bulb. This stable temperature is the

boiling point.[8]

Pressure Correction: The atmospheric pressure is recorded, as the boiling point is pressure-

dependent. If necessary, the observed boiling point can be corrected to standard pressure

(760 mmHg).

Melting Point Determination
For substances that are liquid at room temperature, the melting point (or freezing point) is

determined by cooling the substance until it solidifies.

Methodology: Capillary Method with Cooling

Sample Preparation: A small amount of the liquid monomer is placed in a capillary tube.[10]

Apparatus: The capillary tube is placed in a melting point apparatus that has cooling

capabilities or in a specialized low-temperature bath (e.g., a Thiele tube with a suitable

cooling liquid).[11]

Cooling: The sample is slowly cooled. The temperature is carefully monitored.

Observation: The temperature at which the first crystals appear and the temperature at which

the entire sample solidifies are recorded. For pure compounds, this range should be narrow.

[12] The melting point is the temperature at which the last crystal melts upon slow reheating.

Refractive Index Measurement
The refractive index is a sensitive measure of a substance's purity and composition.

Methodology: Abbe Refractometer (Based on ASTM D1218)

Calibration: The Abbe refractometer is calibrated using a standard of known refractive index

(e.g., distilled water).[13]

Sample Application: A few drops of Methyl 2-fluoroacrylate are placed on the prism surface

of the refractometer.[13]
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Temperature Control: The prisms are brought to a constant temperature, typically 20°C,

using a circulating water bath.[14]

Measurement: The instrument is adjusted until the boundary line between the light and dark

fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The measurement

is typically performed using a sodium D-line light source (589 nm).[13]

Purity by Gas Chromatography (GC)
Gas chromatography is the standard method for determining the purity of volatile monomers

like MFA and quantifying any impurities.

Methodology: (Based on ASTM D3362 for Acrylate Esters)

Instrument Setup: A gas chromatograph equipped with a Flame Ionization Detector (FID) and

a suitable capillary column (e.g., a polar DB-WAX or a non-polar HP-5) is used.[15][16]

Sample Preparation: The Methyl 2-fluoroacrylate sample is typically diluted in a suitable

solvent (e.g., acetone or methanol). An internal standard may be added for more precise

quantification.[17]

Injection: A small, known volume (e.g., 1 µL) of the prepared sample is injected into the

heated inlet of the GC.

Separation: The components of the sample are separated in the column based on their

boiling points and interactions with the stationary phase. A programmed temperature ramp is

often used to achieve good separation.[17]

Detection and Quantification: The FID detects the separated components as they elute from

the column. The area of each peak in the resulting chromatogram is proportional to the

concentration of that component.[15] Purity is calculated by dividing the peak area of the

main component by the total area of all peaks, often after applying response factors.

Visualization of Property Determination Workflow
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The following diagram illustrates the logical workflow for characterizing the physical properties

of Methyl 2-fluoroacrylate monomer.

Workflow for Physical Property Determination of Methyl 2-fluoroacrylate

Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atslab.com [atslab.com]

2. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1586471?utm_src=pdf-body
https://www.benchchem.com/product/b1586471?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586471?utm_src=pdf-custom-synthesis
https://atslab.com/standard/american-society-for-testing-and-materials/astm-d1218/
https://www.chemimpex.com/products/45260
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Methyl 2-fluoroacrylate - Wikipedia [en.wikipedia.org]

4. Methyl 2-fluoroacrylate | C4H5FO2 | CID 2782524 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Methyl 2-fluoroacrylate | 2343-89-7 | Benchchem [benchchem.com]

6. METHYL 2-FLUOROACRYLATE CAS#: 2343-89-7 [m.chemicalbook.com]

7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

8. vernier.com [vernier.com]

9. chem.libretexts.org [chem.libretexts.org]

10. westlab.com [westlab.com]

11. SSERC | Melting point determination [sserc.org.uk]

12. chem.ucalgary.ca [chem.ucalgary.ca]

13. matestlabs.com [matestlabs.com]

14. ASTM D1218 - Standard Test Method for Refractive Index and Refractive Dispersion of
Hydrocarbon Liquids - Savant Labs [savantlab.com]

15. kelid1.ir [kelid1.ir]

16. benchchem.com [benchchem.com]

17. brjac.com.br [brjac.com.br]

To cite this document: BenchChem. [Physical properties of Methyl 2-fluoroacrylate
monomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586471#physical-properties-of-methyl-2-
fluoroacrylate-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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